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Compound of Interest

Compound Name: Cdk-IN-12

Cat. No.: B15139923

Application Notes and Protocols for Cdk-IN-12

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cdk-IN-12 is a potent inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent
Kinase 6 (CDK®6), with IC50 values below 20 nM.[1] These kinases are crucial regulators of cell
cycle progression, specifically at the G1/S transition. In complex with D-type cyclins, CDK4 and
CDK®6 phosphorylate the Retinoblastoma (Rb) protein, leading to the release of E2F
transcription factors and subsequent expression of genes required for DNA synthesis. By
inhibiting CDK4/6, Cdk-IN-12 induces G1 cell cycle arrest, making it a valuable tool for cancer
research and drug development. These application notes provide a comprehensive guide to
preparing and utilizing Cdk-IN-12 stock solutions for in vitro cell culture experiments.

Physicochemical and Storage Information

Proper handling and storage of Cdk-IN-12 are essential to maintain its stability and activity. The
following table summarizes its key properties.
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Property Value Citation
Target(s) CDK4 / CDK6 [1]

IC50 <20 nM [1]
Molecular Weight 492.61 g/mol [2]

CAS Number 2789680-97-1 [2]
Recommended Solvent Dimethyl sulfoxide (DMSO)

-20°C for 3 years or 4°C for 2

years

Powder Storage

-80°C for up to 6 months or

Solution Storage
-20°C for 1 month

Cdk-IN-12 Signaling Pathway

Cdk-IN-12 targets the CDK4/6-Cyclin D complex, a key component of the cell cycle machinery.
Inhibition of this complex prevents the phosphorylation of the Retinoblastoma (Rb) protein.
Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the
expression of genes necessary for the transition from the G1 to the S phase of the cell cycle,
ultimately leading to G1 arrest.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/cdk-in-12.html
https://www.medchemexpress.com/cdk-in-12.html
https://www.abmole.com/products/cdk-in-12.html
https://www.abmole.com/products/cdk-in-12.html
https://www.benchchem.com/product/b15139923?utm_src=pdf-body
https://www.benchchem.com/product/b15139923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Cycle Progression (G1 Phase)
Mitogenic Signals
(e.g., Growth Factors)

Upregulates

cycino | ( cokas | w

Inhibits

(" Active CDK4/6-
\Cyclin D Complex

Phosphorylates (p)

Rb

p-Rb
(Phosphorylated)

Releases

E2F

Activates Transcription

Rb-E2F Complex S-Phase Entry Genes
(Transcriptionally Inactive) (e.g., Cyclin E, PCNA)

Promotes S-Phase Entry

G1 Phase Arrest

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Experimental Workflow

1. Cell Seeding
Seed cells in appropriate culture plates
(e.g., 6-well plates).

'

2. Overnight Incubation
Allow cells to adhere and resume growth
(18-24 hours).

'

3. Cdk-IN-12 Treatment
Prepare working solutions by diluting stock
in culture medium. Treat cells for the
desired duration (e.g., 24, 48, 72 hours).
Include vehicle control (DMSO).

'

4. Cell Harvesting
Collect cells by trypsinization
and centrifugation.

'

5. Sample Preparation
Prepare cells for downstream analysis
(e.g., fixation for cell cycle, lysis for Western blot).

'

6. Analysis
Perform assay (e.g., Flow Cytometry for
Cell Cycle, Annexin V/PI for Apoptosis,
Western Blot for Rb phosphorylation).

'

7. Data Interpretation
Analyze results to determine the effect
of Cdk-IN-12 on cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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